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Compound of Interest

Compound Name: 1-Boc-3-piperidone

Cat. No.: B1272315 Get Quote

Researchers and laboratory personnel must handle the disposal of 1-Boc-3-piperidone with

diligence to ensure safety and environmental compliance. This guide provides essential

information on the proper disposal procedures for this compound, emphasizing adherence to

institutional and local regulations.

Key Safety and Handling Information
1-Boc-3-piperidone is classified as a hazardous substance that can cause skin and eye

irritation[1][2]. Therefore, appropriate personal protective equipment (PPE), including gloves,

eye protection, and a dust mask (such as a type N95), should be worn when handling this

chemical[3]. It is a solid with a melting point between 35-40°C and should be stored in a

refrigerator at 2-8°C in a tightly sealed container[4].
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Property Information Source

CAS Number 98977-36-7 [1][2][3][5]

Molecular Formula C10H17NO3 [3]

Appearance
White to yellow low melting

solid
[6]

Hazards

Causes skin irritation (H315),

Causes serious eye irritation

(H319)

[1][2]

Storage
2-8°C in a tightly closed

container
[3]

Personal Protective Equipment
Dust mask (type N95), eye

shields, gloves
[4]

Disposal Workflow
Proper disposal of 1-Boc-3-piperidone should not involve release into the environment[2]. The

recommended general procedure is to dispose of the chemical waste through an approved

waste disposal plant[2]. The following workflow outlines the procedural steps for the safe

disposal of 1-Boc-3-piperidone.
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Preparation Phase

Waste Handling Phase

Final Disposal Phase

Consult Institutional and Local Regulations

Wear Appropriate PPE (Gloves, Eye Protection, Dust Mask)

Sweep up solid 1-Boc-3-piperidone

Place in a suitable, sealed container for disposal

Label the container clearly with contents and hazard information

Store the sealed container in a designated waste storage area

Arrange for pickup by an approved chemical waste disposal service

Complete all necessary waste disposal documentation

Click to download full resolution via product page

General Disposal Workflow for 1-Boc-3-piperidone
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Detailed Disposal Protocol
Due to the lack of specific, publicly available protocols for the chemical neutralization of 1-Boc-
3-piperidone, the primary method of disposal is through a licensed and approved hazardous

waste management company. The following steps provide a detailed methodology for this

process:

Consult Safety Data Sheets (SDS) and Local Regulations: Before beginning any disposal

process, thoroughly review the SDS for 1-Boc-3-piperidone and your institution's specific

chemical hygiene plan. Ensure compliance with all local, state, and federal regulations

regarding hazardous waste disposal.

Wear Appropriate Personal Protective Equipment (PPE): At a minimum, wear chemical-

resistant gloves, safety goggles or a face shield, and a lab coat. If there is a risk of

generating dust, a NIOSH-approved respirator (e.g., N95) is necessary[3][4].

Containment of Spills: In the event of a spill, carefully sweep up the solid material and place

it into a designated, labeled, and sealable container for chemical waste[2]. Avoid creating

dust.

Packaging Waste:

For unused or waste 1-Boc-3-piperidone, ensure it is in a securely sealed container.

Clearly label the waste container with the chemical name ("1-Boc-3-piperidone"), CAS

number (98977-36-7), and appropriate hazard warnings (e.g., "Irritant").

Storage of Waste: Store the sealed waste container in a designated, well-ventilated, and

secure waste accumulation area. This area should be away from incompatible materials.

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) office or a certified hazardous waste disposal contractor to arrange for the

collection and disposal of the 1-Boc-3-piperidone waste. It is crucial to use an approved

waste disposal plant for final disposition[2].

Documentation: Complete all required waste disposal forms and maintain records as per

your institution's and legal requirements.
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By following these procedures, researchers and laboratory professionals can ensure the safe

and compliant disposal of 1-Boc-3-piperidone, thereby protecting themselves, their

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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